Cas no 1369057-90-8 (1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl-)

• Product Name: 1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl-
• CAS No: 1369057-90-8
• MF: C₁₃H₁₇FN₂
• MW: 220.285886526108
• CID: 5265231
• PubChem ID: 82494112
• Update Time: 2024-03-01

1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl-

• Inchi： 1S/C13H17FN2/c1-9(15)3-4-10-8-16(2)13-7-11(14)5-6-12(10)13/h5-9H,3-4,15H2,1-2H3
• InChI Key： OZOZAHBKDJEAML-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)C2=CC(F)=CC=C12)CC(N)C

Computed Properties

• Exact Mass: 220.13757671g/mol
• Monoisotopic Mass: 220.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives